Cas no 866082-42-0 (Benzoic acid, 4-(8-quinolinyloxy)-)

• Product Name: Benzoic acid, 4-(8-quinolinyloxy)-
• CAS No: 866082-42-0
• MF: C₁₆H₁₁NO₃
• MW: 265.263444185257
• CID: 661213
• PubChem ID: 28825287
• Update Time: 2025-04-19

Benzoic acid, 4-(8-quinolinyloxy)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(8-quinolinyloxy)-
• 4-quinolin-8-yloxybenzoic acid
• 866082-42-0
• 4-[(Quinolin-8-yl)oxy]benzoic acid
• DTXSID90651702
• SCHEMBL8043868

• Inchi： 1S/C16H11NO3/c18-16(19)12-6-8-13(9-7-12)20-14-5-1-3-11-4-2-10-17-15(11)14/h1-10H,(H,18,19)
• InChI Key： LKZFOSAQEBSJFF-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C(=O)O)=CC=1)C1=CC=CC2=CC=CN=C21

Computed Properties

• Exact Mass: 265.07389321g/mol
• Monoisotopic Mass: 265.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 59.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers